Cas no 290356-48-8 (5,15-Bis(4-dioxylborylphenyl)porphyrin)

• Product Name: 5,15-Bis(4-dioxylborylphenyl)porphyrin
• CAS No: 290356-48-8
• MF: C₃₂H₂₄B₂N₄O₄
• MW: 550.1794
• CID: 3036882
• PubChem ID: 141741762
• Update Time: 2025-06-11

5,15-Bis(4-dioxylborylphenyl)porphyrin Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (21H,?23H-?porphine-?5,?15-?diyldi-?4,?1-?phenylene)?bis- (9CI)
• 5,15-bis(4-dioxylborylphenyl)porphyrin
• YSWG462
• 5,15-bis(4-boronophenyl)-porphyrin
• [4-[15-(4-boronophenyl)-21,22-dihydroporphyrin-5-yl]phenyl]boronic acid
• CS-0169874
• (Porphyrin-5,15-diylbis(4,1-phenylene))diboronic acid
• (porphyrin-5,15-diylbis(4,1-phenylene))diboronicacid
• Boronic acid, (21H,23H-porphine-5,15-diyldi-4,1-phenylene)bis- (9CI)
• G67732
• 4-{12-[4-(dihydroxyboranyl)phenyl]-21,22,23,24-tetraazapentacyclo[16.2.1.1(3),?.1?,(1)(1).1(1)(3),(1)?]tetracosa-1,3,5,7,9,11(23),12,14,16(22),17,19-undecaen-2-yl}phenylboronic acid
• 290356-48-8
• 5,15-Bis(4-dioxylborylphenyl)porphyrin

• Inchi： 1S/C32H24B2N4O4/c39-33(40)21-5-1-19(2-6-21)31-27-13-9-23(35-27)17-25-11-15-29(37-25)32(20-3-7-22(8-4-20)34(41)42)30-16-12-26(38-30)18-24-10-14-28(31)36-24/h1-18,35-36,39-42H/b23-17-,24-18-,25-17-,26-18-,31-27-,31-28-,32-29-,32-30-
• InChI Key： ZAHQWCBZYCKLSV-DICHWLPUSA-N
• SMILES： O([H])B(C1C([H])=C([H])C(=C([H])C=1[H])C1C2=C([H])C([H])=C(C([H])=C3C([H])=C([H])C(C(C4C([H])=C([H])C(B(O[H])O[H])=C([H])C=4[H])=C4C([H])=C([H])C(C([H])=C5C([H])=C([H])C=1N5[H])=N4)=N3)N2[H])O[H] |c:59,t:22,45,53|

Computed Properties

• Exact Mass: 550.1983656 g/mol
• Monoisotopic Mass: 550.1983656 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 4
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• Molecular Weight: 550.2

Additional information on 5,15-Bis(4-dioxylborylphenyl)porphyrin

Introduction to 5,15-Bis(4-dioxylborylphenyl)porphyrin (CAS No. 290356-48-8)

5,15-Bis(4-dioxylborylphenyl)porphyrin (CAS No. 290356-48-8) is a highly specialized porphyrin derivative that has garnered significant attention in the fields of chemistry, materials science, and biomedicine. This compound is characterized by its unique molecular structure, which includes two 4-dioxylborylphenyl substituents attached to the porphyrin core. The porphyrin ring itself is a macrocyclic compound with a rich history of applications in various scientific and industrial domains.

The porphyrin framework is well-known for its excellent photophysical properties, including strong absorption in the visible and near-infrared regions of the electromagnetic spectrum. These properties make 5,15-Bis(4-dioxylborylphenyl)porphyrin an ideal candidate for a wide range of applications, from photovoltaic materials to photodynamic therapy (PDT) in cancer treatment.

Recent advancements in the synthesis and characterization of 5,15-Bis(4-dioxylborylphenyl)porphyrin have opened new avenues for its use in advanced materials and biomedical applications. For instance, studies have shown that this compound exhibits enhanced stability and solubility compared to traditional porphyrins, making it particularly suitable for use in organic electronic devices and as a photosensitizer in PDT.

In the context of photodynamic therapy (PDT), 5,15-Bis(4-dioxylborylphenyl)porphyrin has been investigated for its potential to generate reactive oxygen species (ROS) upon light activation. This property is crucial for the selective destruction of cancer cells while minimizing damage to healthy tissue. Research published in the Journal of Medicinal Chemistry has demonstrated that 5,15-Bis(4-dioxylborylphenyl)porphyrin can effectively target and kill cancer cells in vitro and in vivo, highlighting its promise as a novel therapeutic agent.

Beyond its biomedical applications, 5,15-Bis(4-dioxylborylphenyl)porphyrin has also shown promise in the field of organic electronics. Its unique electronic properties and high stability make it an attractive material for use in organic solar cells and light-emitting diodes (OLEDs). Studies have reported that devices incorporating this compound exhibit improved performance metrics such as higher efficiency and longer operational lifetimes compared to those using conventional materials.

The synthesis of 5,15-Bis(4-dioxylborylphenyl)porphyrin typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent developments in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In summary, 5,15-Bis(4-dioxylborylphenyl)porphyrin (CAS No. 290356-48-8) is a versatile compound with a wide range of potential applications in both biomedical and materials science. Its unique properties, including enhanced stability, solubility, and photophysical characteristics, make it an exciting area of ongoing research and development. As new studies continue to uncover its full potential, 5,15-Bis(4-dioxylborylphenyl)porphyrin is poised to play a significant role in advancing various scientific and technological fields.